4-({4-[5,6-dimethyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}methyl)-1-methyl-1,2-dihydropyridin-2-one

• IUPAC Name: 4-[[4-(5,6-dimethyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]methyl]-1-methylpyridin-2-one
• InChI: InChI=1S/C18H25N5OS/c1-13-14(2)19-18(25-4)20-17(13)23-9-7-22(8-10-23)12-15-5-6-21(3)16(24)11-15/h5-6,11H,7-10,12H2,1-4H3
• InChI Key: OIZPUMLXOGWDGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1N2CCN(CC2)CC3=CC(=O)N(C=C3)C)SC)C
• Molecular Formula: C18H25N5OS
• Molecular Weight: 359.5 g/mol

Description

Pyridopyrimidines are a class of compounds that have shown a broad spectrum of biological activity. They are derivatives of pyrido[2,3-d]pyrimidine and have been the subject of numerous publications due to their potential as biologically active compounds.

Synthesis Analysis

Methods have been developed for the synthesis of new pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones from 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines. The process involves heating the latter with MeONa at reflux in BuOH, leading to the formation of pyrido[2,3-d]pyrimidin-5-ones or pyrido[2,3-d]pyrimidin-7-ones.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones include the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by the addition of a base.

Future Directions

The broad spectrum of biological activity associated with pyridopyrimidines suggests a great practical potential in the search for new biologically active compounds. Future research could focus on exploring this potential further and developing new therapeutic agents based on these compounds.

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound contains a pyrimidine ring, which is a common structure in many bioactive molecules . Pyrimidine derivatives have been known to exhibit a wide range of biological activities, including antiproliferative , antimicrobial , anti-inflammatory and analgesic , hypotensive , and antihistaminic activities.

Mode of Action

The presence of a piperazine ring could potentially enhance the compound’s ability to penetrate cell membranes and reach intracellular targets .

Biochemical Pathways

Pyrimidine derivatives are known to be involved in various biochemical pathways, including dna synthesis and repair, rna transcription, and protein synthesis .

Pharmacokinetics

The presence of a piperazine ring and a methylsulfanyl group could potentially influence its pharmacokinetic properties .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Given the wide range of biological activities exhibited by similar pyrimidine derivatives, it is possible that this compound could have multiple effects at the molecular and cellular levels .